Cas no 16694-53-4 (1-Bromo-3-nitropropane)

• Product Name: 1-Bromo-3-nitropropane
• CAS No: 16694-53-4
• MF: C₃H₆BrNO₂
• MW: 167.989240169525
• MDL: MFCD32642345
• CID: 5521333
• Update Time: 2026-03-11

1-Bromo-3-nitropropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-3-nitro-
• 1-Bromo-3-nitropropane

• MDL： MFCD32642345
• Inchi： 1S/C3H6BrNO2/c4-2-1-3-5(6)7/h1-3H2
• InChI Key： FTIZOZRCHJUWGR-UHFFFAOYSA-N
• SMILES： C(Br)CC[N+]([O-])=O

Experimental Properties

• Density: 1.615±0.06 g/cm3(Predicted)
• Boiling Point: 212.6±23.0 °C(Predicted)
• pka: 8.23±0.58(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Bromo-3-nitropropane

Introduction to 1-Bromo-3-nitropropane (CAS No. 16694-53-4)

1-Bromo-3-nitropropane, with the chemical formula C₃H₅BrNO₂, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 16694-53-4, has garnered attention due to its versatile applications in the development of fine chemicals and bioactive molecules. Its molecular structure, featuring both bromine and nitro functional groups, makes it a valuable building block for further derivatization in synthetic pathways.

The utility of 1-Bromo-3-nitropropane stems from its reactivity, which allows for diverse chemical transformations. The presence of a bromine atom at the first carbon position and a nitro group at the third carbon position provides multiple sites for functionalization, enabling chemists to tailor its properties for specific applications. This flexibility has made it a staple in the synthesis of complex molecules, particularly in the pharmaceutical industry.

In recent years, research has highlighted the role of 1-Bromo-3-nitropropane in the development of novel therapeutic agents. Its structural features are particularly relevant in designing molecules that interact with biological targets, such as enzymes and receptors. For instance, studies have explored its potential as a precursor in the synthesis of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The nitro group can be reduced to an amine, expanding the scope of possible derivatives that can mimic natural bioactive compounds.

The bromine atom in 1-Bromo-3-nitropropane offers another avenue for modification. It can undergo substitution reactions to introduce other functional groups, such as amines or alcohols, which are essential for drug design. This property has been exploited in the synthesis of peptidomimetics, where structural analogs of natural peptides are designed to improve pharmacokinetic properties while retaining biological activity. The compound’s ability to serve as a cross-coupling partner in palladium-catalyzed reactions further enhances its appeal in medicinal chemistry.

From an industrial perspective, 1-Bromo-3-nitropropane is valued for its synthetic efficiency and scalability. Its production involves well-established methods that ensure high yields and purity, making it commercially viable for large-scale applications. The demand for this intermediate has grown alongside advancements in drug discovery technologies, where rapid and efficient synthesis of complex molecules is paramount.

Recent innovations in green chemistry have also influenced the use of 1-Bromo-3-nitropropane. Researchers are increasingly focusing on environmentally sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. Techniques such as catalytic hydrogenation and solvent-free reactions have been explored to enhance the ecological footprint of processes involving this compound. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The pharmaceutical industry’s reliance on intermediates like 1-Bromo-3-nitropropane underscores their importance in modern drug development. As therapeutic needs evolve, so does the need for innovative synthetic strategies. The compound’s adaptability ensures it remains relevant in addressing emerging health challenges. For example, ongoing research into antiviral drugs has leveraged its structural motifs to develop novel candidates with enhanced efficacy and reduced side effects.

In conclusion,1-Bromo-3-nitropropane (CAS No. 16694-53-4) is a cornerstone in organic synthesis and pharmaceutical chemistry. Its unique reactivity and versatility make it indispensable for constructing complex bioactive molecules. With continuous advancements in synthetic methodologies and an increasing focus on sustainability,1-Bromo-3-nitropropane is poised to remain a critical component in the development of next-generation therapeutics.